Cas no 16530-69-1 (3-Bromo-2-heptene)

3-Bromo-2-heptene structure
3-Bromo-2-heptene structure
Product Name:3-Bromo-2-heptene
CAS No:16530-69-1
MF:C7H13Br
MW:177.082121610641
CID:2658496
Update Time:2023-08-06

3-Bromo-2-heptene Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2-heptene
    • 3-bromohept-2-ene
    • Inchi: 1S/C7H13Br/c1-3-5-6-7(8)4-2/h4H,3,5-6H2,1-2H3/b7-4-
    • InChI Key: JBJUWJWTEGZPCO-DAXSKMNVSA-N
    • SMILES: Br/C(=C\C)/CCCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 74.5
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.1702 (estimate)
  • Melting Point: -98°C (estimate)
  • Boiling Point: 161.96°C (estimate)
  • Refractive Index: 1.4019 (estimate)
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